2-{methyl[(2E)-3-phenylprop-2-en-1-yl]amino}-N-1,3-thiazol-2-ylpropanamide

• IUPAC Name: 2-[methyl-[(E)-3-phenylprop-2-enyl]amino]-N-(1,3-thiazol-2-yl)propanamide
• InChI: InChI=1S/C16H19N3OS/c1-13(15(20)18-16-17-10-12-21-16)19(2)11-6-9-14-7-4-3-5-8-14/h3-10,12-13H,11H2,1-2H3,(H,17,18,20)/b9-6+
• InChI Key: FLIFFHLOKRTYRK-RMKNXTFCSA-N
• Canonical SMILES: CC(C(=O)NC1=NC=CS1)N(C)CC=CC2=CC=CC=C2
• Isomeric SMILES: CC(C(=O)NC1=NC=CS1)N(C)C/C=C/C2=CC=CC=C2
• Molecular Formula: C16H19N3OS
• Molecular Weight: 301.4 g/mol

Description

2-{methyl[(2E)-3-phenylprop-2-en-1-yl]amino}-N-1,3-thiazol-2-ylpropanamide, also known as MPTP, is a chemical compound that has been widely used in scientific research. The compound is a thiazole derivative that has been found to have various biochemical and physiological effects.

Mechanism of Action

2-{methyl[(2E)-3-phenylprop-2-en-1-yl]amino}-N-1,3-thiazol-2-ylpropanamide is metabolized in the brain to form MPP+, which is a potent inhibitor of mitochondrial complex I. The inhibition of complex I leads to a decrease in ATP production and an increase in reactive oxygen species (ROS) production. The increase in ROS production leads to oxidative stress, which is known to be a major contributor to the pathogenesis of Parkinson's disease.
Biochemical and Physiological Effects
2-{methyl[(2E)-3-phenylprop-2-en-1-yl]amino}-N-1,3-thiazol-2-ylpropanamide has been found to have various biochemical and physiological effects. The compound selectively destroys dopaminergic neurons in the substantia nigra, leading to Parkinson's disease-like symptoms in animal models. 2-{methyl[(2E)-3-phenylprop-2-en-1-yl]amino}-N-1,3-thiazol-2-ylpropanamide has also been found to induce oxidative stress and inflammation in the brain. The compound has been used to study the effects of oxidative stress on dopaminergic neurons and to develop new treatments for Parkinson's disease.

Advantages and Limitations for Lab Experiments

2-{methyl[(2E)-3-phenylprop-2-en-1-yl]amino}-N-1,3-thiazol-2-ylpropanamide has several advantages as a tool for scientific research. The compound is relatively easy to synthesize and can be used to selectively destroy dopaminergic neurons in animal models. 2-{methyl[(2E)-3-phenylprop-2-en-1-yl]amino}-N-1,3-thiazol-2-ylpropanamide has been used extensively to study the pathophysiology of Parkinson's disease and to develop new treatments for the disease.
However, there are also some limitations to the use of 2-{methyl[(2E)-3-phenylprop-2-en-1-yl]amino}-N-1,3-thiazol-2-ylpropanamide in lab experiments. The compound is highly toxic and can be dangerous if not handled properly. The selective destruction of dopaminergic neurons in animal models may not accurately reflect the pathophysiology of Parkinson's disease in humans. Additionally, the use of 2-{methyl[(2E)-3-phenylprop-2-en-1-yl]amino}-N-1,3-thiazol-2-ylpropanamide in lab experiments is limited by ethical concerns and regulations.

Future Directions

There are several future directions for the use of 2-{methyl[(2E)-3-phenylprop-2-en-1-yl]amino}-N-1,3-thiazol-2-ylpropanamide in scientific research. One direction is the development of new treatments for Parkinson's disease based on the mechanism of action of 2-{methyl[(2E)-3-phenylprop-2-en-1-yl]amino}-N-1,3-thiazol-2-ylpropanamide. Another direction is the use of 2-{methyl[(2E)-3-phenylprop-2-en-1-yl]amino}-N-1,3-thiazol-2-ylpropanamide to study the effects of oxidative stress on other neuronal populations. Additionally, the development of new animal models that more accurately reflect the pathophysiology of Parkinson's disease in humans may lead to new insights into the disease.

Scientific Research Applications

2-{methyl[(2E)-3-phenylprop-2-en-1-yl]amino}-N-1,3-thiazol-2-ylpropanamide has been widely used in scientific research as a tool to study the effects of oxidative stress on dopaminergic neurons. The compound is known to selectively destroy dopaminergic neurons in the substantia nigra, leading to Parkinson's disease-like symptoms in animal models. This property of 2-{methyl[(2E)-3-phenylprop-2-en-1-yl]amino}-N-1,3-thiazol-2-ylpropanamide has been used to study the pathophysiology of Parkinson's disease and to develop new treatments for the disease.